Cas no 886763-02-6 (3-(4-Bromophenyl)-N-methylpropan-1-amine)

• Product Name: 3-(4-Bromophenyl)-N-methylpropan-1-amine
• CAS No: 886763-02-6
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 858951
• PubChem ID: 28350540
• Update Time: 2025-10-30

3-(4-Bromophenyl)-N-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-methyl-benzenepropanamine
• 3-(4-Bromophenyl)-N-methylpropan-1-amine
• 4-bromo-n-methylbenzenepropylamine
• [3-(4-BROMO-PHENYL)-PROPYL]-METHYL-AMINE
• C78538
• AB38786
• 886763-02-6
• 4-Bromo-N-methylbenzenepropanamine
• EN300-1911126
• SCHEMBL1128853
• AKOS005265883
• DTXSID201298561
• AM87374
• VWLZLDJXIKGKFJ-UHFFFAOYSA-N
• [3-(4-BROMOPHENYL)PROPYL](METHYL)AMINE
• A1-18165

• MDL： MFCD07374115
• Inchi： 1S/C10H14BrN/c1-12-8-2-3-9-4-6-10(11)7-5-9/h4-7,12H,2-3,8H2,1H3
• InChI Key： VWLZLDJXIKGKFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCNC

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 287.2±23.0 °C at 760 mmHg
• Flash Point: 127.5±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-Bromophenyl)-N-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(4-Bromophenyl)-N-methylpropan-1-amine

Professional Introduction to 3-(4-Bromophenyl)-N-methylpropan-1-amine (CAS No. 886763-02-6)

3-(4-Bromophenyl)-N-methylpropan-1-amine, with the chemical formula C₁₀H₁₄NBr, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of aromatic amines and has garnered attention due to its potential applications in medicinal chemistry. The presence of a bromine substituent at the para position of the phenyl ring and a methylated amine group enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The< strong>CAS number 886763-02-6 uniquely identifies this compound and distinguishes it from other isomers or analogs. Its molecular structure, featuring a brominated aromatic ring connected to an N-methylpropan-1-amine moiety, suggests versatility in chemical transformations. Such structural features are often exploited in the design of novel bioactive molecules.

In recent years, there has been growing interest in developing new therapeutic agents that target specific biological pathways. 3-(4-Bromophenyl)-N-methylpropan-1-amine has been explored as a precursor in the synthesis of small-molecule inhibitors. Its bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many pharmacologically active compounds.

One of the most compelling aspects of this compound is its utility in drug discovery pipelines. Researchers have leveraged its scaffold to develop molecules with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, derivatives of 3-(4-Bromophenyl)-N-methylpropan-1-amine have been investigated for their ability to modulate receptor activity and enzyme inhibition. These studies highlight the compound's role as a building block for next-generation therapeutics.

The pharmacological properties of this compound are influenced by its structural motifs. The bromophenyl ring contributes to hydrophobic interactions with biological targets, while the N-methylpropan-1-amine group can participate in hydrogen bonding or ionic interactions, depending on the environment. This dual functionality makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

Advances in computational chemistry have further accelerated the exploration of 3-(4-Bromophenyl)-N-methylpropan-1-amine. Molecular modeling studies have predicted its interactions with various protein targets, providing insights into potential drug-like properties such as solubility, permeability, and metabolic stability. These predictions guide synthetic efforts toward optimizing lead compounds derived from this scaffold.

In addition to its role as an intermediate, CAS No. 886763-02-6 corresponds to a compound that has been tested in preclinical models. Preliminary data suggest that certain derivatives exhibit promising pharmacological effects without significant off-target toxicity. Such findings underscore the importance of this compound in advancing therapeutic strategies.

The synthesis of< strong>3-(4-Bromophenyl)-N-methylpropan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on 4-bromoiodobenzene followed by reductive amination or amide coupling reactions. These methodologies highlight the compound's versatility and its suitability for large-scale production when needed.

The growing body of research on< strong>3-(4-Bromophenyl)-N-methylpropan-1-amine underscores its significance in modern medicinal chemistry. As new biological targets are identified and validated, compounds like this one will continue to play a crucial role in the development of innovative treatments. The combination of its structural features and synthetic accessibility makes it an indispensable tool for researchers striving to address unmet medical needs.

In conclusion, CAS No. 886763-02-6 represents more than just a chemical identifier; it signifies a versatile building block with far-reaching implications in drug discovery. The ongoing exploration of its derivatives promises to yield novel therapeutic agents that could improve patient outcomes across multiple therapeutic areas. As research progresses, the full potential of this compound is likely to be realized, solidifying its place as a cornerstone in pharmaceutical innovation.